(2-Methyl-1,1-dioxo-1,2-thiazolidin-3-yl)methanesulfonyl fluoride

• IUPAC Name: (2-methyl-1,1-dioxo-1,2-thiazolidin-3-yl)methanesulfonyl fluoride
• InChI: InChI=1S/C5H10FNO4S2/c1-7-5(4-12(6,8)9)2-3-13(7,10)11/h5H,2-4H2,1H3
• InChI Key: KJANUQWRMOOGOJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(CCS1(=O)=O)CS(=O)(=O)F
• Molecular Formula: C5H10FNO4S2
• Molecular Weight: 231.3 g/mol

Description

(2-Methyl-1,1-dioxo-1,2-thiazolidin-3-yl)methanesulfonyl fluoride, also known as MTM-SMF, is a chemical compound that has gained attention in scientific research due to its potential as a useful tool in biochemistry and pharmacology.

Mechanism of Action

(2-Methyl-1,1-dioxo-1,2-thiazolidin-3-yl)methanesulfonyl fluoride works by irreversibly binding to the thiol group of cysteine residues in proteins, resulting in the inhibition of protease activity. This binding occurs through a nucleophilic substitution reaction, where the fluoride ion displaces the methanesulfonyl group to form a covalent bond with the thiol group.
Biochemical and Physiological Effects:
(2-Methyl-1,1-dioxo-1,2-thiazolidin-3-yl)methanesulfonyl fluoride has been shown to have a low toxicity profile and does not exhibit any significant effects on physiological parameters, such as blood pressure or heart rate. However, it has been found to inhibit the activity of several proteases, including trypsin and chymotrypsin. This inhibition can lead to changes in protein function and structure, which can have downstream effects on cellular processes.

Advantages and Limitations for Lab Experiments

One advantage of using (2-Methyl-1,1-dioxo-1,2-thiazolidin-3-yl)methanesulfonyl fluoride in lab experiments is its selectivity for cysteine residues in proteins, which allows for the specific labeling and inhibition of proteases. Additionally, (2-Methyl-1,1-dioxo-1,2-thiazolidin-3-yl)methanesulfonyl fluoride has a high affinity for cysteine residues, allowing for efficient labeling and inhibition. However, one limitation of using (2-Methyl-1,1-dioxo-1,2-thiazolidin-3-yl)methanesulfonyl fluoride is its irreversibility, which can make it difficult to study the effects of protease inhibition over time.

Future Directions

For research on (2-Methyl-1,1-dioxo-1,2-thiazolidin-3-yl)methanesulfonyl fluoride include investigating its potential as a drug delivery agent, as well as exploring its use in the study of protein function and structure. Additionally, further research is needed to fully understand the effects of (2-Methyl-1,1-dioxo-1,2-thiazolidin-3-yl)methanesulfonyl fluoride on cellular processes and to identify any potential side effects or limitations of its use.

Synthesis Methods

(2-Methyl-1,1-dioxo-1,2-thiazolidin-3-yl)methanesulfonyl fluoride can be synthesized through a multistep process that involves the reaction of 2-methyl-1,3-thiazolidine-4-carboxylic acid with thionyl chloride, followed by reaction with methanesulfonyl chloride and then with hydrogen fluoride. This process results in the formation of (2-Methyl-1,1-dioxo-1,2-thiazolidin-3-yl)methanesulfonyl fluoride as a white crystalline solid.

Scientific Research Applications

(2-Methyl-1,1-dioxo-1,2-thiazolidin-3-yl)methanesulfonyl fluoride has been used in scientific research as a tool for the selective labeling of cysteine residues in proteins. It is also used as a protease inhibitor for the study of protein function and structure. Additionally, (2-Methyl-1,1-dioxo-1,2-thiazolidin-3-yl)methanesulfonyl fluoride has been investigated for its potential as a drug delivery agent due to its ability to cross the blood-brain barrier.